Cas no 72623-17-7 (Oxazole, 4,5-dihydro-2-(3-methoxy-2-methylphenyl)-4,4-dimethyl-)

72623-17-7 structure
Product name:Oxazole, 4,5-dihydro-2-(3-methoxy-2-methylphenyl)-4,4-dimethyl-
Oxazole, 4,5-dihydro-2-(3-methoxy-2-methylphenyl)-4,4-dimethyl- Chemical and Physical Properties
Names and Identifiers
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- Oxazole, 4,5-dihydro-2-(3-methoxy-2-methylphenyl)-4,4-dimethyl-
- 2-(3-methoxy-2-methylphenyl)-4,4-dimethyl-5H-1,3-oxazole
- 2-(3-Methoxy-2-methylphenyl)-4,4-dimethyl-4,5-dihydro-1,3-oxazole
- DTXSID50497466
- 72623-17-7
- SCHEMBL9702416
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- Inchi: InChI=1S/C13H17NO2/c1-9-10(6-5-7-11(9)15-4)12-14-13(2,3)8-16-12/h5-7H,8H2,1-4H3
- InChI Key: GRUIUBFSCLSRFY-UHFFFAOYSA-N
- SMILES: CC1=C(C=CC=C1OC)C2=NC(CO2)(C)C
Computed Properties
- Exact Mass: 219.12601
- Monoisotopic Mass: 219.125928785g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 286
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 30.8Ų
Experimental Properties
- PSA: 30.82
Oxazole, 4,5-dihydro-2-(3-methoxy-2-methylphenyl)-4,4-dimethyl- Related Literature
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Robin T. Macaluso,Benjamin K. Greve Dalton Trans., 2012,41, 14225-14235
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2. Capsule clusters fabricated by polymerization based on capsule-in-water-in-oil Pickering emulsions†Yu Yang,Yin Ning,Chaoyang Wang,Zhen Tong Polym. Chem., 2013,4, 5407-5415
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Vijaya Prabhagar. M.,M. Praveen Kumar,Chisato Takahashi,Subrata Kundu,Tharangattu N. Narayanan,Deepak K. Pattanayak New J. Chem., 2019,43, 14313-14319
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Angelos B. Canaj,Mukesh Kumar Singh,Emma Regincós Marti,Claire Wilson,Oscar Céspedes,Gopalan Rajaraman,Mark Murrie Chem. Commun., 2019,55, 5950-5953
72623-17-7 (Oxazole, 4,5-dihydro-2-(3-methoxy-2-methylphenyl)-4,4-dimethyl-) Related Products
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